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Compound of Interest

Compound Name: JE-2147

Cat. No.: B1672827 Get Quote

Important Note: No specific information was found for a compound designated "JE-2147." The

following information is for the research compound J 147, based on the available Safety Data

Sheet (SDS). It is crucial to verify the identity of your compound before proceeding with any

handling or disposal procedures.

This guide provides essential safety and logistical information for the proper disposal of the

research compound J 147, intended for researchers, scientists, and drug development

professionals. The following procedures are based on general hazardous waste disposal

protocols and specific information from the J 147 Safety Data Sheet.

Safety and Handling Precautions
J 147 is a potent pharmaceutically active ingredient, and its toxicological properties have not

been thoroughly investigated[1]. Therefore, it should be handled with care. The material may

be irritating to the mucous membranes, upper respiratory tract, eyes, and skin. It may also

cause allergic respiratory or skin reactions and could be harmful if inhaled, ingested, or

absorbed through the skin[1].

Personal Protective Equipment (PPE) when handling J 147:

Respirator: A NIOSH-approved self-contained breathing apparatus or respirator is

recommended, especially when engineering controls like local exhaust ventilation are

insufficient[1].
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Gloves: Wear appropriate protective gloves to prevent skin exposure[1][2].

Eye Protection: Use protective eyeglasses or chemical safety goggles[1][2].

Other Protective Clothing: For larger quantities, a plastic apron, sleeves, and boots are

advisable[2].

Quantitative Data Summary
Property Value Source

CAS Number 1146963-51-0 [1]

Physical State Solid (powder) [2]

Solubility Insoluble in water [2]

Flash Point No data available [1]

Autoignition Temp. No data available [1]

Toxicity Substance not fully tested [1]

Step-by-Step Disposal Procedure
The disposal of J 147 must be conducted in a manner consistent with federal, state, and local

regulations[2]. As a laboratory chemical waste, it should be managed as hazardous waste from

the moment it is designated for disposal[3].

Containerization:

Use a suitable, leak-proof container with a secure screw cap for waste collection[3][4]. The

container must be compatible with the chemical.

If the original container is failing, transfer the waste to a new, appropriate container[3].

For spill cleanup, vacuum or sweep up the material and place it into a suitable disposal

container[2]. Avoid generating dust[1][2].

Labeling:
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Affix a "Hazardous Waste" label to the container[3].

The label must include the complete chemical name ("J 147") in English; abbreviations or

chemical formulas are not acceptable[3].

Fill out all required information on the label, including the generator's name and contact

information, and the date accumulation started[5].

Storage:

Store the hazardous waste container in a designated satellite accumulation area[6].

Keep the container closed except when adding waste[3].

Segregate the waste from other incompatible materials[3].

Store containers in secondary containment, such as a tray, to contain any potential

leaks[5].

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste pickup[3][6].

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve an online form[5].

Under no circumstances should J 147 or any other chemical waste be disposed of down the

drain[3].

Experimental Protocols Cited
The provided information does not contain detailed experimental protocols for the disposal of J

147. The procedures outlined are based on standard hazardous waste management

guidelines. For specific protocols, consult your institution's EHS department.

Visualizations
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Step 1: Preparation

Step 2: Containment & Labeling

Step 3: Interim Storage

Step 4: Final Disposal

Identify J 147 as Waste

Don Appropriate PPE

Select Compatible,
Leak-Proof Container

Affix 'Hazardous Waste' Label
with Full Chemical Name

Store in Designated
Satellite Accumulation Area

Segregate from
Incompatible Wastes

Contact EHS for Pickup

Proper Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of J 147.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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